Cas no 88443-98-5 (Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy-)

Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy- structure
88443-98-5 structure
Product Name:Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy-
CAS No:88443-98-5
MF:C28H50O5
MW:466.693609714508
CID:632554
PubChem ID:70477265
Update Time:2025-04-19

Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-(11,11-dicyclohexylundecyl)-3-hydroxy-
    • 3-(11,11-dicyclohexylundecyl)-3-hydroxypentanedioic acid
    • 88443-98-5
    • DTXSID40742093
    • SCHEMBL10938912
    • Inchi: 1S/C28H50O5/c29-26(30)21-28(33,22-27(31)32)20-14-6-4-2-1-3-5-13-19-25(23-15-9-7-10-16-23)24-17-11-8-12-18-24/h23-25,33H,1-22H2,(H,29,30)(H,31,32)
    • InChI Key: UMIVVRMGSZRMLD-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCC(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 466.36582469g/mol
  • Monoisotopic Mass: 466.36582469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 17
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 94.8Ų

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